molecular formula C12H12O4 B8329316 2-(Acryloyloxy)ethylbenzoate

2-(Acryloyloxy)ethylbenzoate

Cat. No. B8329316
M. Wt: 220.22 g/mol
InChI Key: UNRDNFBAJALSEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Acryloyloxy)ethylbenzoate is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Acryloyloxy)ethylbenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Acryloyloxy)ethylbenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H12O4

Molecular Weight

220.22 g/mol

IUPAC Name

2-prop-2-enoyloxyethyl benzoate

InChI

InChI=1S/C12H12O4/c1-2-11(13)15-8-9-16-12(14)10-6-4-3-5-7-10/h2-7H,1,8-9H2

InChI Key

UNRDNFBAJALSEY-UHFFFAOYSA-N

Canonical SMILES

C=CC(=O)OCCOC(=O)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 500 ml round-bottom flask was initially charged with 51.1 g of hydroxyethyl acrylate in 100 ml of pyridine/toluene (1:1, v/v) together with 0.05 g of 2,6-di-tert-butyl-4-methylphenol at 0° C. and 65.0 g of benzoyl chloride were slowly added dropwise. The mixture was stirred at room temperature until the hydroxyethyl acrylate content had fallen below 0.1%. Thereafter, the mixture was poured onto 0.5 l of ice-water and acidified with 1 N aqueous hydrochloric acid. The aqueous phase was extracted three times with 0.5 l each time of tert-butyl methyl ether. The organic phase was washed with 10% sodium hydrogencarbonate solution, dried over sodium sulfate and filtered. Another 0.05 g of 2,6-di-tert-butyl-4-methylphenol was added and the organic solvents were distilled off. The product was obtained as a colorless oil.
Quantity
51.1 g
Type
reactant
Reaction Step One
Name
pyridine toluene
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0.05 g
Type
reactant
Reaction Step Two
Quantity
65 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0.5 L
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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